(R)-alpha-Methylaspartic acid-4-(tert-butyl) ester

• IUPAC Name: (2R)-2-amino-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• InChI: InChI=1S/C9H17NO4/c1-8(2,3)14-6(11)5-9(4,10)7(12)13/h5,10H2,1-4H3,(H,12,13)/t9-/m1/s1
• InChI Key: VIQZVYPYYUPDQY-SECBINFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C)(C(=O)O)N
• Isomeric SMILES: C[C@@](CC(=O)OC(C)(C)C)(C(=O)O)N
• Molecular Formula: C9H17NO4
• DSSTOX Substance ID: DTXSID401225273
• Molecular Weight: 203.24 g/mol
• CAS RN: 1231709-25-3

Description

R-alpha-Methylaspartic acid-4-(tert-butyl) ester, also known as R-AMTBE, is a novel synthetic compound that has recently gained attention for its potential applications in scientific research. It is an enantiomer of the naturally-occurring amino acid L-aspartic acid and is composed of a methyl group and a tert-butyl ester group attached to the alpha carbon of the aspartic acid backbone. R-AMTBE is a chiral compound that has been used in a variety of research studies due to its unique properties, which include its ability to interact with other molecules, its stability in aqueous solutions, and its solubility in organic solvents.

Scientific Research Applications

Synthesis of Boronic Acid Analogues

A synthetic route developed for the preparation of novel alpha-aminoboronic acids aimed to study the roles of proteases in biological systems. This method afforded alpha-aminoboronic acids with the general formula R'-NHCH(R)BO(2)-pinanediol, where R includes -CH(2)CO(2)tBu, indicating the relevance of tert-butyl ester protected amino acids in synthesizing inhibitors of serine proteases. This methodology is particularly advantageous for side chains prone to elimination or unwanted enolate formation, demonstrating the synthetic versatility of protected amino acids like (R)-alpha-Methylaspartic acid-4-(tert-butyl) ester in producing biologically active compounds (Jagannathan, Forsyth, & Kettner, 2001).

Organocatalysis

Primary amine-thioureas based on tert-butyl esters of α-amino acids have been identified as efficient organocatalysts for "difficult" Michael reactions. This highlights the importance of tert-butyl ester protected α-amino acids, such as this compound, in enabling high yields and enantioselectivities in organic synthesis. The utility of this methodology was demonstrated through the efficient synthesis of pharmaceutically relevant compounds, showcasing the potential applications of (R)-alpha-Methylaspartic acid derivatives in drug synthesis (Tsakos, Kokotos, & Kokotos, 2012).

Chiroptical Properties of Polymers

Research on the synthesis and chiroptical properties of amino acid-derived poly(methylpropargyl ester)s utilized chiral methylpropargyl ester monomers containing amino acid moieties, including derivatives similar to this compound. These polymers demonstrated predominantly one-handed helical structures, revealing the potential of (R)-alpha-Methylaspartic acid derivatives in the design of chiroptical materials (Qu, Sanda, & Masuda, 2009).